N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

• Molecular Formula: C19H18FN3O3
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C19H18FN3O3/c1-25-16-9-3-2-8-15(16)19-22-18(26-23-19)11-5-10-17(24)21-14-7-4-6-13(20)12-14/h2-4,6-9,12H,5,10-11H2,1H3,(H,21,24)
• InChI Key: GLXIPJGHAMLCMH-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NOC(=N2)CCCC(=O)NC3=CC(=CC=C3)F

Description

N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is a compound used in scientific research for its potential therapeutic properties. This compound belongs to the class of oxadiazoles, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells, inflammation, and neurodegenerative diseases.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. Some of these effects include:
1. Anti-cancer properties: This compound has been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
2. Anti-inflammatory properties: this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
3. Neuroprotective properties: This compound has been found to protect neurons from oxidative stress and prevent neurodegeneration.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has several advantages and limitations for lab experiments. Some of these include:
Advantages:
1. High potency: This compound has been found to be highly potent, which means that it can be used in low concentrations to achieve the desired effect.
2. Selectivity: this compound has been found to be selective in its action, which means that it can target specific enzymes or proteins without affecting other cellular processes.
Limitations:
1. Lack of clinical data: There is currently a lack of clinical data on the safety and efficacy of this compound in humans.
2. Limited availability: this compound is not widely available, which can make it difficult to conduct experiments.

Future Directions

There are several future directions for the research on N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide. Some of these include:
1. Clinical trials: More clinical trials are needed to determine the safety and efficacy of this compound in humans.
2. Drug development: this compound could be further developed as a potential therapeutic agent for the treatment of cancer, inflammation, and neurodegenerative diseases.
3. Structural modifications: Structural modifications of this compound could be made to improve its potency, selectivity, and pharmacokinetic properties.
In conclusion, this compound is a compound with potential therapeutic properties that has been studied for its anti-cancer, anti-inflammatory, and neuroprotective effects. While there is still much research to be done, this compound shows promise as a potential therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide involves the reaction of 3-(2-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with 3-fluorobutanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(3-fluorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has been studied for its potential therapeutic properties in various scientific research applications. Some of the research areas include:
1. Cancer: this compound has been found to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells.
2. Inflammation: This compound has also been studied for its anti-inflammatory properties, which could potentially be used to treat various inflammatory diseases.
3. Neurodegenerative diseases: this compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.